Cas no 1257397-57-1 (2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid)
1257397-57-1 structure
Product Name:2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid
CAS No:1257397-57-1
MF:C13H18O3
MW:222.280224323273
CID:2139592
Update Time:2023-08-04
2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3-hydroxyphenyl)-4,4-dimethylpentanoic acid
- 2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid
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- Inchi: 1S/C13H18O3/c1-13(2,3)8-11(12(15)16)9-5-4-6-10(14)7-9/h4-7,11,14H,8H2,1-3H3,(H,15,16)
- InChI Key: FLXDQQZSINJNBM-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC=C(C=1)O)CC(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 242
- Topological Polar Surface Area: 57.5
2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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